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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene

Cat. No.: B1211182

This guide provides essential safety and logistical information for the proper disposal of 1,2,3,5-
Tetramethylbenzene, also known as Isodurene. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
regulatory compliance.

Immediate Safety and Hazard Information

1,2,3,5-Tetramethylbenzene is a combustible liquid that can cause serious eye irritation and is
also irritating to the skin and respiratory system.[1][2] It is a pale yellow to white liquid with an
odor similar to camphor.[3] It is critical to handle this chemical with care, avoiding contact with
strong oxidizing agents, with which it can react vigorously.[3][4]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1211182?utm_src=pdf-interest
https://www.benchchem.com/product/b1211182?utm_src=pdf-body
https://www.benchchem.com/product/b1211182?utm_src=pdf-body
https://www.benchchem.com/product/b1211182?utm_src=pdf-body
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKhjlt.PDF
https://www.accustandard.com/prod0003032.html
https://www.echemi.com/sds/1235-tetramethylbenzene-pid_Seven41732.html
https://www.echemi.com/sds/1235-tetramethylbenzene-pid_Seven41732.html
https://datasheets.scbt.com/sc-237706.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula CioH14

Molar Mass 134.22 g/mol

Appearance Colorless to pale yellow liquid[3]
Flash Point 63 °C / 145.4 °F (closed cup)[2][5]
Boiling Point 198 °C / 388.4 °F[2]

Melting Point -23.7 °C [ -10.7 °F[2][6]

DOT Classification Combustible liquid, n.o.s.

UN Number 1993[6]

Personal Protective Equipment (PPE) and First Aid

Required PPE:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

o Skin Protection: Wear impervious, fire/flame-resistant clothing and appropriate protective
gloves.[3][5]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[3]

First Aid Procedures:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration or oxygen and seek medical aid.[3][5][7]

o Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with plenty
of water for at least 15 minutes.[3][5]

o Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention from an ophthalmologist.[5]
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« Ingestion: If the person is conscious, give 2-4 cupfuls of water. Do not induce vomiting. Seek
immediate medical attention.[5]

Spill Containment and Cleanup Protocol

In the event of a spill, follow these steps to ensure safety and prevent environmental
contamination:

o Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks, open
flames, and hot surfaces.[5][7] Use non-sparking tools and ensure all equipment is
grounded.[7]

o Evacuate and Ventilate: Isolate the spill area. For large spills, consider an initial downwind
evacuation of at least 300 meters (1000 feet).[7] Ensure the area is well-ventilated.[5]

o Contain the Spill: Do not touch or walk through the spilled material.[7] Use dry earth, sand, or
other non-combustible absorbent material to cover the spill.[5][7] Prevent the spill from
entering waterways, sewers, or confined areas.[7]

o Collect Absorbed Material: Using clean, non-sparking tools, transfer the absorbed material
into a suitable, labeled container for disposal.[5][7]

¢ Clean the Area: Once the bulk of the material is collected, clean the affected area. Finish by
rinsing any contaminated surfaces with copious amounts of water, collecting the rinse water
for proper disposal.[1]

Step-by-Step Disposal Plan

Disposal of 1,2,3,5-Tetramethylbenzene must comply with all federal, state, and local
hazardous waste regulations.[1][5] Do not dispose of this chemical down the drain or with
general household garbage.[8]

1. Waste Collection and Segregation:

e Collect waste 1,2,3,5-Tetramethylbenzene in its original container or a compatible, properly
labeled waste container.
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Do not mix with other waste streams, especially incompatible materials like strong oxidizing
agents.

Keep waste containers tightly closed when not in use and store in a cool, dry, well-ventilated
area away from heat and ignition sources.[1]

Ensure liquid waste containers are not filled to more than 75% capacity to allow for vapor
expansion.[9]

. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name: "1,2,3,5-
Tetramethylbenzene” or "Isodurene.”

Indicate the associated hazards (e.g., Combustible, Irritant).

Store the sealed containers in a designated hazardous waste accumulation area, segregated
according to compatibility.

. Arrange for Professional Disposal:

This chemical waste must be disposed of at an approved waste disposal plant or a permitted
hazardous waste treatment, storage, and disposal facility (TSDF).[4]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

Provide the contractor with the Safety Data Sheet (SDS) for 1,2,3,5-Tetramethylbenzene.

Handle uncleaned, empty containers as you would the product itself, as they may retain
hazardous residues.[5]

. Documentation:

Retain all records and manifests related to the transportation and disposal of the hazardous
waste, as required by regulations.
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Below is a workflow diagram illustrating the decision-making process for the proper disposal of
1,2,3,5-Tetramethylbenzene.

Identify 1,2,3,5-Tetramethy|benze@

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in a
Compatible, Sealed Container

Label Container Clearly:
'Hazardous Waste'
'1,2,3,5-Tetramethylbenzene'

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Hazardous Waste Contractor

Provide Safety Data Sheet (SDS)
to Disposal Contractor

Schedule Waste Pickup

Complete & Retain
Disposal Manifest/Records

Disposal Complete
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Caption: Disposal workflow for 1,2,3,5-Tetramethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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